Cas no 1537590-03-6 (2-(3-bromo-5-fluorophenyl)ethyl(methyl)amine)

2-(3-Bromo-5-fluorophenyl)ethyl(methyl)amine is a halogenated phenylalkylamine derivative featuring a bromo and fluoro substituent on the aromatic ring, along with an ethyl(methyl)amine side chain. This compound exhibits potential as a versatile intermediate in pharmaceutical and agrochemical synthesis due to its unique structural properties. The presence of both bromo and fluoro groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling efficient derivatization. The ethyl(methyl)amine moiety offers flexibility for further functionalization, making it valuable in the design of bioactive molecules. Its well-defined stereoelectronic properties contribute to precise molecular interactions, supporting applications in medicinal chemistry and material science. The compound's stability under standard conditions ensures reliable handling and storage.

2-(3-bromo-5-fluorophenyl)ethyl(methyl)amine structure

1537590-03-6 structure

Product Name:2-(3-bromo-5-fluorophenyl)ethyl(methyl)amine

CAS No:1537590-03-6

MF:C₉H₁₁BrFN

MW:232.092745065689

CID:6546339

PubChem ID:79708653

Update Time:2025-07-02

2-(3-bromo-5-fluorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

- 2-(3-bromo-5-fluorophenyl)ethyl(methyl)amine
- [2-(3-bromo-5-fluorophenyl)ethyl](methyl)amine
- Benzeneethanamine, 3-bromo-5-fluoro-N-methyl-
- 2-(3-Bromo-5-fluorophenyl)-N-methylethan-1-amine
- Inchi： 1S/C9H11BrFN/c1-12-3-2-7-4-8(10)6-9(11)5-7/h4-6,12H,2-3H2,1H3
- InChI Key： PBLLFZPCEXPTOH-UHFFFAOYSA-N
- SMILES： C1(CCNC)=CC(F)=CC(Br)=C1

Experimental Properties

Density: 1.381±0.06 g/cm3(Predicted)
Boiling Point: 259.2±25.0 °C(Predicted)
pka: 9.97±0.10(Predicted)

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